4-fluoro-3-methyl-N-(2-(2-(o-tolyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methyl-N-[2-[2-(2-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H19FN4O2S2/c1-13-5-3-4-6-17(13)19-23-20-25(24-19)15(12-28-20)9-10-22-29(26,27)16-7-8-18(21)14(2)11-16/h3-8,11-12,22H,9-10H2,1-2H3
• InChI Key: GWRFQSSVXFBDTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C(=CSC3=N2)CCNS(=O)(=O)C4=CC(=C(C=C4)F)C
• Molecular Formula: C20H19FN4O2S2
• Molecular Weight: 430.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluoro-substituted methyl group, a benzenesulfonamide group, and a thiazolo[3,2-b][1,2,4]triazole group. These groups are common in many pharmaceuticals and could potentially confer various biological activities to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings (benzene and triazole) likely contributes to the compound’s stability. The sulfur and nitrogen atoms in the thiazole and triazole rings could potentially act as points of reactivity.

Chemical Reactions Analysis

The chemical reactions that this compound undergoes would depend on its functional groups and the conditions under which it’s reacted. For example, the benzenesulfonamide group might undergo substitution reactions, while the thiazolo[3,2-b][1,2,4]triazole group could participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would be influenced by the strength of the intermolecular forces between its molecules.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Many drugs work by binding to proteins in the body and altering their activity. The specific atoms and groups on the drug molecule form interactions with the protein, allowing it to bind.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the way it’s handled. For example, if it’s highly reactive or toxic, it could pose a risk to health. Proper safety measures should always be taken when handling chemical substances.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in medicine or industry. Studies could also be conducted to better understand its properties and behavior under different conditions.